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Compound of Interest

Compound Name: 9-Iodophenanthrene

Cat. No.: B092893 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for 9-Iodophenanthrene, ensuring a secure laboratory

environment.

Chemical and Physical Properties
A clear understanding of a compound's properties is the foundation of safe handling. Below is a

summary of key data for 9-Iodophenanthrene.

Property Value

Molecular Formula C₁₄H₉I[1]

Molecular Weight 304.13 g/mol [1]

Melting Point 91-93 °C

Appearance Light yellow to yellow solid[2]

Solubility Insoluble in water[3]
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9-Iodophenanthrene is classified with specific hazard warnings. Adherence to the

recommended Personal Protective Equipment (PPE) is mandatory to mitigate risks.

Hazard Classifications:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

solid powder, which can cause

respiratory irritation.

Eye Protection
Chemical safety goggles or

glasses with side shields

To protect eyes from dust

particles that can cause

serious irritation.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact, which

can lead to irritation.[4]

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 9-Iodophenanthrene is crucial for minimizing exposure and

ensuring safety.

1. Preparation:

Ensure a calibrated analytical balance and all necessary glassware are clean and readily

available.

Work should be conducted within a certified chemical fume hood to control dust and vapors.

[5]
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Don all required PPE before handling the compound.

2. Weighing and Aliquoting:

Carefully weigh the desired amount of 9-Iodophenanthrene on a tared weigh boat or paper.

Avoid creating dust. If any material is spilled, clean it up immediately following the spill

response protocol.

Transfer the weighed solid to the reaction vessel or container.

3. Dissolution and Reaction:

Add the solvent to the solid in the fume hood.

If heating is required, use a controlled heating mantle and ensure proper ventilation.

Monitor the reaction for any unexpected changes.

4. Post-Handling:

Decontaminate all surfaces, glassware, and equipment used.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after the procedure is complete.[4]
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Safe Handling Workflow for 9-Iodophenanthrene
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Disposal Plan
Proper disposal of 9-Iodophenanthrene and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused 9-Iodophenanthrene, contaminated weigh boats, and gloves in

a dedicated, labeled hazardous waste container.

Liquid Waste: Solutions containing 9-Iodophenanthrene should be collected in a separate,

labeled hazardous liquid waste container. Do not pour down the drain.[4][6]

Contaminated Sharps: Any contaminated needles or sharp objects must be disposed of in a

designated sharps container.

2. Container Management:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"9-Iodophenanthrene".

Keep waste containers closed except when adding waste.

Store waste containers in a designated satellite accumulation area.

3. Final Disposal:

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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